Cas no 1019007-17-0 (3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid)

• Product name: 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1019007-17-0
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD06805797
• CID: 3160128
• PubChem ID: 50896470

3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid
• CS-0119699
• AKOS005167286
• BBL040997
• 3-[5-(aminocarbonyl)-1H-pyrazol-1-yl]propanoic acid
• 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoicacid
• 3-(5-carbamoylpyrazol-1-yl)propanoic acid
• 1019007-17-0
• UQB00717
• STL414511
• EN300-92427

• MDL： MFCD06805797
• Inchi： InChI=1S/C7H9N3O3/c8-7(13)5-1-3-9-10(5)4-2-6(11)12/h1,3H,2,4H2,(H2,8,13)(H,11,12)
• InChI Key： UORZNTUTHDVBHS-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)N)N(CCC(=O)O)N=C1

Computed Properties

• Exact Mass: 183.06439116Da
• Monoisotopic Mass: 183.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1019007-17-0)

3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1019007-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and carbamoyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid uses, synthesis methods, and its role in drug discovery, making it a trending topic in modern chemistry.

The molecular structure of 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid features a pyrazole ring substituted with a carbamoyl group at the 5-position, linked to a propanoic acid moiety. This configuration imparts unique physicochemical properties, such as moderate water solubility and stability under physiological conditions. These traits are critical for its applications in medicinal chemistry, where it is often employed as a building block for small-molecule inhibitors and enzyme modulators. Searches for CAS 1019007-17-0 solubility and stability data reflect the compound's practical relevance in lab settings.

In recent years, the demand for 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid has surged due to its potential in targeting inflammatory pathways and metabolic disorders. Online queries like "pyrazole derivatives in drug development" and "carbamoyl propanoic acid applications" highlight its intersection with cutting-edge therapeutic research. Notably, its role in designing kinase inhibitors—a hot topic in oncology—has been explored in peer-reviewed studies, aligning with the growing interest in precision medicine.

From a synthetic perspective, CAS No. 1019007-17-0 is typically prepared via multistep organic reactions, including condensation and hydrolysis steps. Optimizing its yield and purity is a common challenge, as evidenced by searches for "efficient synthesis of 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid". Advanced techniques like HPLC purification and NMR characterization are often employed to ensure quality, catering to the needs of high-throughput screening platforms.

Beyond pharmaceuticals, 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid finds niche applications in material science, particularly in designing functional polymers and chelating agents. Its ability to coordinate metal ions has sparked interest in catalysis and sensor development, addressing trends like green chemistry and sustainable materials. These interdisciplinary connections enhance its visibility in search engines, with terms like "pyrazole-based materials" gaining traction.

Regulatory and safety profiles of 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid are also frequently queried, particularly regarding handling precautions and storage conditions. While it is not classified as hazardous, proper lab practices—such as using personal protective equipment (PPE)—are recommended. This aligns with broader industry shifts toward lab safety compliance and risk mitigation, topics dominating forums and regulatory updates.

In summary, 3-(5-carbamoyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 1019007-17-0) is a multifaceted compound bridging drug discovery, material innovation, and catalytic research. Its rising prominence in scientific literature and search trends underscores its value as a research enabler. For those exploring pyrazole chemistry or seeking bioactive intermediates, this compound offers a compelling case study in modern chemical applications.